Cas no 2197685-84-8 (N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride)

• Product Name: N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• CAS No: 2197685-84-8
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• CID: 5094761
• Update Time: 2025-06-11

N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• N-Methyl-6-piperidin-4-ylpyridin-2-amine dihydrochloride
• N-methyl-6-piperidin-4-ylpyridin-2-amine;dihydrochloride

• Inchi： 1S/C11H17N3.2ClH/c1-12-11-4-2-3-10(14-11)9-5-7-13-8-6-9;;/h2-4,9,13H,5-8H2,1H3,(H,12,14);2*1H
• InChI Key： QUJBKWFOXWCVKH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CC=C(NC)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 37

Additional information on N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride

Introduction to N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2197685-84-8)

N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride, a compound with the chemical identifier CAS No. 2197685-84-8, is a significant molecule in the realm of pharmaceutical research and development. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities and structural diversity. The< strong>N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride structure incorporates both pyridine and piperidine moieties, which are well-known for their role in drug design and discovery.

The< strong>pyridine ring is a common pharmacophore in many active pharmaceutical ingredients (APIs), contributing to various pharmacological effects such as receptor binding and enzyme inhibition. The presence of the< strong>piperidine group further enhances the compound's potential for interaction with biological targets. This dual functionality makes< strong>N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The< strong>piperidine-containing compounds have shown particular promise in these areas due to their ability to modulate multiple biological pathways. For instance, derivatives of piperidine have been explored as kinase inhibitors, which are crucial in cancer therapy. The< strong>N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride molecule, with its unique structural features, may offer new insights into the development of next-generation kinase inhibitors.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical assays and preclinical studies. This form is particularly advantageous for high-throughput screening (HTS) campaigns, where compounds need to be dissolved in solution for rapid testing against large libraries of biological targets. The improved solubility also facilitates its use in formulation development for potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of< strong>N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride more accurately. These tools have been instrumental in designing derivatives with enhanced efficacy and reduced toxicity. For example, virtual screening techniques have identified several analogs of this compound that exhibit improved binding to target proteins without compromising selectivity. Such findings highlight the importance of< strong>piperidine-based scaffolds in drug discovery.

The synthesis of< strong>N-Methyl-6-(piperidin-4-yl)pyridin-2-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the< strong>N-methyl group at the 6-position of the pyridine ring and the substitution at the 4-position of the piperidine ring are critical steps that determine the final properties of the compound. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve overall efficiency.

In vitro studies have begun to unravel the potential pharmacological effects of< strong>N-Methyl-6-(piperidin-4-y1)pyridin~2-am ine dihyd roch loride. Preliminary data suggest that this compound interacts with various enzymes and receptors, including those involved in signal transduction pathways. These interactions may lead to therapeutic benefits in conditions where dysregulation of these pathways is implicated. For instance, inhibition of specific kinases by this compound could disrupt cancer cell proliferation and survival mechanisms.

The development of novel antiviral agents has also seen significant progress with compounds like< strong>N-Methyl~6-(pi peridin~4-y1)py rid ine~2-am ine d ihyd roch lor ide. The ability of piperidine derivatives to interfere with viral replication cycles makes them attractive candidates for treating infectious diseases caused by viruses such as HIV or hepatitis C. Ongoing research aims to identify optimal analogs that can be developed into effective antiviral therapies.

The safety profile of< strong>N-Methyl~6-(pi perid ine~4-y1)py rid ine~2-am ine d ihyd roch lor ide is another critical aspect that needs thorough evaluation before considering clinical applications. Toxicological studies are being conducted to assess potential side effects and determine safe dosage ranges. These studies will provide essential data for regulatory submissions and guide future clinical trial designs.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to study the interactions between< strong>N-Methyl~6-(pi perid ine~4-y1)py rid ine~2-am ine d ihyd roch lor ide and biological targets at an atomic level. These insights help refine molecular structures to enhance binding affinity while minimizing off-target effects. Such computational approaches are becoming increasingly integral to modern drug design workflows.

The future prospects for< strong>N-Methyl~6-(pi perid ine~4-y1)py rid ine~2-am ine d ihyd roch lor ide appear promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to accelerate the translation of laboratory findings into clinical reality. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies using compounds like this one.